3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cyclopropylpropanamide

• IUPAC Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C17H16ClN3OS/c18-12-3-1-11(2-4-12)15-9-21-14(10-23-17(21)20-15)7-8-16(22)19-13-5-6-13/h1-4,9-10,13H,5-8H2,(H,19,22)
• InChI Key: KEZBPEPDOFLMKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H16ClN3OS
• Molecular Weight: 345.8 g/mol
• CAS No.: 1040647-21-9

Description

The compound “3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cyclopropylpropanamide” belongs to the class of imidazothiazole derivatives. These compounds have attracted much attention due to their wide range of biological properties such as antifungal, antitubercular, antipsychotic, antiviral, and antitumor activities.

Synthesis Analysis

The synthesis of similar compounds involves the treatment of ethyl 2-aminothiazole-4-acetate with 4-chloro-2′-bromoacetophenone in acetone to obtain an intermediate compound. This intermediate is then reacted with hydrazine hydrate to prepare the key intermediate.

Molecular Structure Analysis

The molecular structure of this compound, like other imidazothiazole derivatives, is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of ethyl 2-aminothiazole-4-acetate with 4-chloro-2′-bromoacetophenone, followed by a reaction with hydrazine hydrate.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, similar imidazothiazole derivatives have been found to exhibit antitumor activity. For instance, compound 3b, a similar compound, displayed broad-spectrum antiproliferative activity against various cancer cell lines.

Biochemical Analysis

Biochemical Properties

The compound interacts with various enzymes and proteins in biochemical reactions. It has been found to display broad-spectrum antiproliferative activity against various cancer cell lines . The compound’s interaction with these biomolecules is likely due to its structural features, which allow it to bind to specific sites on the molecules and influence their function .

Cellular Effects

3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cyclopropylpropanamide has significant effects on various types of cells and cellular processes. It influences cell function by inhibiting cell proliferation, particularly in cancer cells . This compound also impacts cell signaling pathways, gene expression, and cellular metabolism, contributing to its antiproliferative effects .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound’s structure allows it to bind to specific sites on enzymes and proteins, influencing their function and leading to changes in cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound has shown stability and long-term effects on cellular function in in vitro studies

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . While specific dosage effects are not mentioned in the available literature, it is common for compounds to exhibit threshold effects and potential toxic or adverse effects at high doses.

Metabolic Pathways

Given its biochemical properties and cellular effects, it likely interacts with various enzymes and cofactors in metabolic pathways .

Transport and Distribution

It is likely that the compound interacts with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

It is likely that the compound is directed to specific compartments or organelles based on its structure and biochemical properties .